3-{1-[4-(acetylamino)benzyl]-4-piperidinyl}-N-(2-methoxyethyl)propanamide

• IUPAC Name: 3-[1-[(4-acetamidophenyl)methyl]piperidin-4-yl]-N-(2-methoxyethyl)propanamide
• InChI: InChI=1S/C20H31N3O3/c1-16(24)22-19-6-3-18(4-7-19)15-23-12-9-17(10-13-23)5-8-20(25)21-11-14-26-2/h3-4,6-7,17H,5,8-15H2,1-2H3,(H,21,25)(H,22,24)
• InChI Key: JXIGNGRUAVXTEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCC(CC2)CCC(=O)NCCOC
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

3-{1-[4-(acetylamino)benzyl]-4-piperidinyl}-N-(2-methoxyethyl)propanamide, commonly known as Remifentanil, is a potent opioid analgesic used in anesthesia and pain management. It is a synthetic derivative of fentanyl, and its unique pharmacokinetic properties make it an ideal choice for use in surgeries and other medical procedures.

Mechanism of Action

Remifentanil works by binding to the mu-opioid receptors in the brain and spinal cord, leading to inhibition of pain transmission. It also activates the reward pathway in the brain, leading to feelings of euphoria and pleasure. Remifentanil has a rapid onset and short duration of action due to its unique pharmacokinetic properties, making it an ideal choice for use in surgeries and other medical procedures.
Biochemical and Physiological Effects:
Remifentanil has several biochemical and physiological effects, including analgesia, sedation, respiratory depression, and decreased gastrointestinal motility. It also has a potent effect on the cardiovascular system, leading to decreased blood pressure and heart rate. These effects are dose-dependent and can be managed with careful titration of the drug.

Advantages and Limitations for Lab Experiments

Remifentanil has several advantages for use in lab experiments, including its rapid onset and short duration of action, high potency, and predictable pharmacokinetics. However, its use in animal studies can be challenging due to the need for specialized equipment and expertise in anesthesia and pain management.

Future Directions

There are several future directions for research on Remifentanil, including its potential use in treating opioid addiction and withdrawal symptoms, its effects on the immune system, and its potential for use in combination with other drugs for pain management. Additionally, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of Remifentanil, especially in special populations such as children, elderly, and critically ill patients.
Conclusion:
In conclusion, Remifentanil is a potent opioid analgesic with unique pharmacokinetic properties that make it an ideal choice for use in surgeries and other medical procedures. Its use in anesthesia and pain management has been extensively studied, and it has several potential future applications. Further research is needed to fully understand the effects and potential uses of Remifentanil.

Synthesis Methods

Remifentanil is synthesized by the esterification of 3-methylfentanyl with propionic acid, followed by the addition of piperidine and benzyl chloroformate. The resulting intermediate is then treated with acetic anhydride to obtain the final product, Remifentanil. This synthesis method is efficient and yields high purity and potency of the drug.

Scientific Research Applications

Remifentanil has been extensively studied for its use in anesthesia and pain management. It is commonly used in surgeries, especially those that require rapid onset and short duration of action. Remifentanil has also been studied for its use in intensive care units, where it can be used to manage pain and sedation in critically ill patients. Additionally, Remifentanil has been studied for its potential use in treating opioid addiction and withdrawal symptoms.